Cas no 2171821-42-2 (2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}methyl)butanoic acid)

• Product Name: 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}methyl)butanoic acid
• CAS No: 2171821-42-2
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6463448
• PubChem ID: 165486592
• Update Time: 2025-10-28

2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}methyl)butanoic acid
• 2-({2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]acetamido}methyl)butanoic acid
• 2171821-42-2
• EN300-1498300

• Inchi： 1S/C27H27N3O5/c1-2-17(26(32)33)14-29-25(31)13-18-11-12-19(15-28-18)30-27(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-12,15,17,24H,2,13-14,16H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ZSBVEVLGBJHKLX-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)CC(NCC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}methyl)butanoic acid

Introduction to 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}methyl)butanoic acid (CAS No. 2171821-42-2)

2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}methyl)butanoic acid (CAS No. 2171821-42-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pic-Aib-OH, is a derivative of the amino acid aminobutyric acid (Aib) and features a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The presence of the Fmoc group makes it particularly useful in solid-phase peptide synthesis (SPPS), where it can be efficiently coupled to other amino acids while maintaining the integrity of the growing peptide chain.

The chemical structure of Fmoc-Pic-Aib-OH is characterized by a central butanoic acid core, which is substituted with an acetamido group at the α-carbon. The acetamido group itself is further modified with a pyridine ring, which is attached to a fluorenylmethyloxycarbonyl (Fmoc) protected amino group. This intricate structure confers unique properties to the compound, making it a valuable reagent in various synthetic processes and biological studies.

Recent advancements in the field of medicinal chemistry have highlighted the potential applications of Fmoc-Pic-Aib-OH in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used to synthesize peptides with enhanced stability and bioavailability. These peptides are particularly useful in targeting specific receptors or enzymes involved in various diseases, such as cancer, neurodegenerative disorders, and infectious diseases.

In the context of solid-phase peptide synthesis (SPPS), Fmoc-Pic-Aib-OH plays a crucial role due to its ability to form stable intermediates during the coupling reactions. The Fmoc protecting group can be easily removed under mild conditions, allowing for sequential addition of other amino acids without side reactions. This property makes it an ideal choice for synthesizing complex peptides with high purity and yield.

Beyond its use in peptide synthesis, Fmoc-Pic-Aib-OH has also been explored for its potential as a building block in the development of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of natural peptides but often exhibit improved pharmacological properties, such as increased stability and reduced immunogenicity. Research in this area has shown that compounds derived from Fmoc-Pic-Aib-OH can be designed to target specific biological pathways with high selectivity and potency.

The physicochemical properties of Fmoc-Pic-Aib-OH have been extensively studied to understand its behavior in different environments. It has been found to have good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in various synthetic protocols. Additionally, its thermal stability and resistance to hydrolysis under physiological conditions make it a robust reagent for both laboratory-scale and industrial applications.

In terms of safety and handling, Fmoc-Pic-Aib-OH should be stored under dry conditions and protected from light to maintain its integrity. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for Fmoc-Pic-Aib-OH are promising, with ongoing research aimed at expanding its applications in drug discovery and development. Its unique chemical structure and versatile reactivity make it an attractive candidate for the synthesis of novel bioactive molecules with potential therapeutic value. As our understanding of this compound continues to grow, it is likely that new and innovative uses will emerge, further solidifying its importance in the field of medicinal chemistry.